Cas no 160534-32-7 (2-Propen-1-one, 3-[(4-bromophenyl)amino]-1-phenyl-, (2Z)-)

2-Propen-1-one, 3-[(4-bromophenyl)amino]-1-phenyl-, (2Z)- structure
160534-32-7 structure
Product Name:2-Propen-1-one, 3-[(4-bromophenyl)amino]-1-phenyl-, (2Z)-
CAS No:160534-32-7
MF:C15H12BrNO
MW:302.16588306427
CID:1339876
Update Time:2024-08-17

2-Propen-1-one, 3-[(4-bromophenyl)amino]-1-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-[(4-bromophenyl)amino]-1-phenyl-, (2Z)-
    • (Z)-3-(4-bromoanilino)-1-phenylprop-2-en-1-one
    • Inchi: 1S/C15H12BrNO/c16-13-6-8-14(9-7-13)17-11-10-15(18)12-4-2-1-3-5-12/h1-11,17H/b11-10-
    • InChI Key: DINWXOROCPBAQA-KHPPLWFESA-N
    • SMILES: C(C1=CC=CC=C1)(=O)/C=C\NC1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 301.01026

Experimental Properties

  • Density: 1.431±0.06 g/cm3(Predicted)
  • Melting Point: 177 °C(Solv: methanol (67-56-1))
  • Boiling Point: 399.6±42.0 °C(Predicted)
  • PSA: 29.1
  • pka: -0.58±0.70(Predicted)
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